Cas no 1781877-43-7 (2,5-Dimethoxy-4-fluoropyridine)

• Product Name: 2,5-Dimethoxy-4-fluoropyridine
• CAS No: 1781877-43-7
• MF: C₇H₈FNO₂
• MW: 157.142325401306
• CID: 4802492
• Update Time: 2025-05-26

2,5-Dimethoxy-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethoxy-4-fluoropyridine

• Inchi： 1S/C7H8FNO2/c1-10-6-4-9-7(11-2)3-5(6)8/h3-4H,1-2H3
• InChI Key： DKCSJMKHOOKJBJ-UHFFFAOYSA-N
• SMILES： FC1=CC(=NC=C1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 1.2
• Topological Polar Surface Area: 31.4

Additional information on 2,5-Dimethoxy-4-fluoropyridine

Comprehensive Overview of 2,5-Dimethoxy-4-fluoropyridine (CAS No. 1781877-43-7): Properties, Applications, and Industry Insights

2,5-Dimethoxy-4-fluoropyridine (CAS No. 1781877-43-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated pyridine derivative stands out due to its unique molecular structure, combining methoxy groups and a fluorine atom at strategic positions on the pyridine ring. Such modifications make it a valuable intermediate for synthesizing complex molecules with enhanced bioavailability and target specificity.

In recent years, the demand for fluorinated pyridines has surged, driven by their applications in drug discovery and material science. Researchers frequently search for terms like "2,5-Dimethoxy-4-fluoropyridine synthesis" or "CAS 1781877-43-7 applications", reflecting the compound's relevance in modern chemistry. Its electron-withdrawing fluorine and electron-donating methoxy groups create a balanced electronic profile, ideal for modulating reactivity in cross-coupling reactions—a hot topic in catalytic chemistry.

The compound's role in medicinal chemistry is particularly noteworthy. With the rise of personalized medicine, 2,5-Dimethoxy-4-fluoropyridine serves as a building block for kinase inhibitors and CNS-active compounds. Google Trends data shows increased queries for "fluoropyridines in drug design", aligning with industry efforts to develop treatments for neurological disorders. Its metabolic stability, attributed to the methoxy substitutions, makes it a preferred choice over non-fluorinated analogs.

From a synthetic perspective, the CAS 1781877-43-7 compound exemplifies green chemistry principles. A 2023 study highlighted its utility in solvent-free reactions—addressing the popular search query "sustainable fluoropyridine synthesis". The 4-fluorine position enhances regioselectivity in nucleophilic substitutions, reducing byproducts and aligning with the pharmaceutical industry's push toward atom-efficient processes.

Analytical characterization of 2,5-Dimethoxy-4-fluoropyridine reveals distinctive spectral signatures. The 19F NMR chemical shift (typically δ -120 to -125 ppm) and mass spectrometry fragmentation patterns are frequently discussed in online forums, catering to researchers troubleshooting "fluoropyridine spectral analysis". These technical discussions underscore the compound's complexity and the need for advanced analytical protocols.

Market analysts project steady growth for fluorinated pyridine derivatives, with 2,5-Dimethoxy-4-fluoropyridine occupying a niche in high-value applications. Patent filings mentioning CAS 1781877-43-7 have increased by 40% since 2020, particularly in electronic materials for OLED technologies—a response to the booming demand for flexible displays. This intersection of chemistry and materials science answers frequent searches like "fluoropyridines in electronics".

Quality control remains paramount when working with 1781877-43-7. Industry standards require ≥98% purity, with strict limits on regioisomeric impurities—a key concern reflected in search terms like "2,5-Dimethoxy-4-fluoropyridine HPLC methods". Advanced purification techniques, including preparative SFC (Supercritical Fluid Chromatography), have emerged as preferred solutions for achieving pharmaceutical-grade material.

Looking ahead, 2,5-Dimethoxy-4-fluoropyridine is poised to play a pivotal role in emerging fields. Its potential in proteolysis-targeting chimeras (PROTACs)—a trending topic in drug discovery��is being actively explored. The compound's ability to serve as a linker component in these bifunctional molecules addresses the popular query "fluoropyridines in targeted protein degradation", showcasing its versatility beyond traditional applications.